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Compound of Interest

Compound Name: N-methyl-2-(trifluoromethyl)aniline

Cat. No.: B083253 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals handling N-methyl-2-
(trifluoromethyl)aniline, a clear and robust understanding of proper disposal procedures is

paramount to ensuring laboratory safety and regulatory compliance. Due to its chemical nature

as a halogenated organic compound, specific protocols must be followed to mitigate potential

environmental and health risks.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for N-methyl-2-(trifluoromethyl)aniline. While a specific Safety Data

Sheet (SDS) for N-methyl-2-(trifluoromethyl)aniline was not located, this guidance is based

on information for closely related halogenated aniline compounds and general principles of

hazardous waste management. All procedures should be conducted in accordance with

institutional and local regulations. Consultation with your organization's Environmental Health

and Safety (EHS) department is mandatory before proceeding with any disposal.

Immediate Safety and Handling
Before handling N-methyl-2-(trifluoromethyl)aniline, it is crucial to be familiar with its

potential hazards. Based on data for similar compounds, it is likely to be harmful if swallowed,

in contact with skin, or inhaled.[1][2] It may also cause skin and eye irritation.[1][2]

Personal Protective Equipment (PPE):
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Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[3]

Eye Protection: Chemical safety goggles or a face shield are required.[3]

Lab Coat: A flame-retardant lab coat should be worn.[3]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

vapors or mists are generated, a NIOSH-approved respirator with appropriate cartridges

should be used.[4][5]

Spill Response
In the event of a spill, the following steps should be taken immediately:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is

contained within it.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to

contain the liquid. Do not use combustible materials such as sawdust.

Collect: Carefully scoop the absorbed material into a designated, labeled, and sealable

container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should also be treated as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

Step-by-Step Disposal Procedure
The proper disposal of N-methyl-2-(trifluoromethyl)aniline is a critical step in the laboratory

workflow. As a halogenated organic compound, it must be segregated and disposed of as

hazardous waste.

Waste Collection:
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Collect waste N-methyl-2-(trifluoromethyl)aniline and any materials contaminated with it

(e.g., pipette tips, absorbent pads, gloves) in a designated, properly labeled, and leak-

proof container.

The container should be made of a material compatible with the chemical.

Do not mix with non-halogenated organic waste or other incompatible waste streams.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N-
methyl-2-(trifluoromethyl)aniline".

Include the date of accumulation and the name of the generating researcher or lab.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

secure and away from sources of ignition.[6]

The storage area should be cool, dry, and well-ventilated.[3][6]

Disposal Request:

Once the container is full or has reached the designated accumulation time limit set by

your institution, contact your EHS department to arrange for pickup and disposal.

Do not pour N-methyl-2-(trifluoromethyl)aniline down the drain or dispose of it in regular

trash.[3]

Final Disposal Method:

The ultimate disposal of halogenated organic waste is typically through high-temperature

incineration at a licensed hazardous waste facility.[7] This process is designed to destroy

the chemical and scrub any harmful byproducts from the emissions.

Quantitative Data and Regulatory Information
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The following table summarizes key quantitative data and regulatory information relevant to the

disposal of halogenated organic compounds like N-methyl-2-(trifluoromethyl)aniline. It is

important to note that specific waste codes and reportable quantities can vary, and final

determination should be made in consultation with your EHS department.

Parameter Value/Information Source/Regulation

RCRA Hazardous Waste

Likely to be classified as a

hazardous waste due to

toxicity and its nature as a

halogenated organic

compound.

40 CFR 261

Potential RCRA Waste Codes

F001/F002: If used as a

solvent. U-listed waste (e.g.,

U012 for Aniline): If it is a

discarded commercial

chemical product. A specific

code for N-methyl-2-

(trifluoromethyl)aniline is not

listed; a hazardous waste

determination must be

performed.

40 CFR 261.31, 40 CFR

261.33

CERCLA Reportable Quantity

(RQ)

A specific RQ for N-methyl-2-

(trifluoromethyl)aniline is not

established. However, related

compounds like aniline have

an RQ of 5000 lbs (2270 kg).

Any release of a hazardous

substance above its RQ must

be reported to the National

Response Center.

40 CFR 302.4

SARA Title III Threshold

Planning Quantity (TPQ)

A specific TPQ for this

compound is not listed.
40 CFR 355

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of N-methyl-2-
(trifluoromethyl)aniline.

Laboratory Operations

Waste Management

Final Disposal

Generate Waste
(N-methyl-2-(trifluoromethyl)aniline)

Segregate as
Halogenated Organic Waste

Collect in a Labeled,
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Click to download full resolution via product page

Caption: Disposal workflow for N-methyl-2-(trifluoromethyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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